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Compound of Interest

Compound Name: Lead phosphite

Cat. No.: B097946 Get Quote

This technical guide provides a comprehensive overview of dibasic lead phosphite, with a

focus on its chemical identifiers, physical and chemical properties, synthesis methodologies,

and toxicological profile. The information is tailored for researchers, scientists, and drug

development professionals who may encounter this compound, particularly in the context of

material science or toxicology.

Chemical Identifiers and Nomenclature
Dibasic lead phosphite is an inorganic compound with several identifiers across different

regulatory and chemical databases. There appears to be some inconsistency in the reporting of

the exact CAS number, with two numbers frequently cited. It is often referred to by various

synonyms, reflecting its composition and industrial applications.

Table 1: Identifiers for Dibasic Lead Phosphite
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Identifier Type Identifier Primary Sources

CAS Number 12141-20-7 Guidechem

1344-40-7 PubChem, CAMEO Chemicals

UN Number 2989 PubChem, CAMEO Chemicals

EINECS Number 235-252-2 Guidechem

Synonyms

Dibasic lead metaphosphate,

Lead dibasic phosphite, C.I.

77620

CAMEO Chemicals

Physicochemical Properties
Dibasic lead phosphite is a white or yellowish crystalline powder.[1] It is characterized by its

high density and insolubility in water and organic solvents.[1] However, it is soluble in

hydrochloric acid, nitric acid, and ammonium acetate solutions.[1]

Table 2: Physicochemical Data of Dibasic Lead Phosphite

Property Value Primary Sources

Molecular Formula Pb₃(PO₃)₂ (often hydrated) Guidechem

Appearance White or yellowish powder Guidechem, ChemBK[1][2]

Relative Density 6.94 g/cm³ ChemBK[1]

Refractive Index 2.25 ChemBK[1]

Water Solubility Insoluble CAMEO Chemicals[3]

Stability
Becomes gray-black at ~200°C

and yellow at ~450°C
ChemBK[1]

Synthesis and Experimental Protocols
The synthesis of dibasic lead phosphite is primarily achieved through aqueous precipitation

methods. The most common procedures involve the reaction of a lead source, typically lead
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oxide (litharge) or a soluble lead salt, with phosphorous acid. The reaction conditions, such as

pH and temperature, are critical for obtaining the desired dibasic form.

Lead Oxide Method
This method involves the direct reaction of lead monoxide with phosphorous acid in an

aqueous suspension. A catalyst, such as acetic acid, is often used to facilitate the reaction.

Experimental Protocol:

A suspension of finely powdered lead monoxide (litharge) is prepared in warm water.[2]

A small amount of a catalyst, such as glacial acetic acid, is added to the suspension.[4]

The suspension is heated to approximately 50-70°C with constant stirring.[5]

A dilute solution of phosphorous acid is slowly added to the heated suspension over a period

of several hours.[5]

The reaction is monitored, and the pH is maintained at approximately 6.9 to ensure the

formation of the dibasic salt.[2]

Upon completion of the reaction, the resulting white precipitate of dibasic lead phosphite is

filtered, washed with water to remove any soluble impurities, and dried at around 60-80°C.[2]

[6]

Lead Acetate Method
An alternative synthesis route involves the use of a soluble lead salt, such as lead acetate,

which is first converted to lead hydroxide.

Experimental Protocol:

A solution of a soluble lead salt, such as lead acetate, is prepared in water.

A base, like sodium hydroxide, is added to the solution to precipitate lead hydroxide.

The lead hydroxide precipitate is filtered and washed to remove soluble byproducts.
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The purified lead hydroxide is then reacted with a stoichiometric amount of phosphorous

acid.

The resulting dibasic lead phosphite precipitate is filtered, washed, and dried.[5]

The synthesis process can be visualized as a workflow from raw materials to the final product.
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General Synthesis Workflow for Dibasic Lead Phosphite
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Caption: A flowchart illustrating the general steps involved in the synthesis of dibasic lead
phosphite.

Applications and Relevance to Drug Development
The primary application of dibasic lead phosphite is as a heat and UV stabilizer in chlorine-

containing polymers, most notably polyvinyl chloride (PVC).[7] Its stabilizing effect is attributed

to the ability of the phosphite group to act as an antioxidant and the basic lead component to

neutralize acidic degradation products like hydrogen chloride.[7]

It is crucial to note that there is no evidence to suggest the use of lead phosphite in any direct

therapeutic or drug development applications. The inherent and well-documented toxicity of

lead compounds makes them unsuitable for human consumption or internal medical use.[8]

However, for researchers in drug development, particularly those working on chelation

therapies for heavy metal poisoning or studying the toxicological effects of lead, a thorough

understanding of lead compounds like dibasic lead phosphite is essential.

The broader class of phosphonate and phosphinate compounds, which are structurally related

to phosphites, has significant applications in drug design.[9][10] These organophosphorus

compounds are often used as bioisosteres of phosphates or carboxylates and can act as

enzyme inhibitors.[9][10]

The mechanism of action for lead phosphite as a PVC stabilizer involves a logical sequence

of events to prevent polymer degradation.
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Mechanism of PVC Stabilization by Dibasic Lead Phosphite
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Caption: A diagram showing the stabilizing action of dibasic lead phosphite in PVC.

Toxicological Profile
Lead and its compounds are well-known for their toxicity to multiple organ systems.[1][8]

Dibasic lead phosphite is classified as a hazardous substance, and appropriate safety

precautions must be taken during handling.

Table 3: Toxicological Data for Dibasic Lead Phosphite
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Endpoint Observation Primary Sources

Acute Toxicity
May be toxic by ingestion or

skin absorption.
CAMEO Chemicals[3]

Carcinogenicity

Classified as a probable or

possible human carcinogen

(IARC Group 2A or 2B).

PubChem[1]

Reproductive Toxicity
Considered a reproductive

toxin.
PubChem[1]

Target Organs
Kidneys, nervous system,

reproductive system.
PubChem, Toxic Docs[1][11]

Flammability
Flammable solid that can be

readily ignited.
CAMEO Chemicals[3]

Reactivity

Self-reactive; can decompose

to yield phosphine, which is

spontaneously flammable in

air.

CAMEO Chemicals[3]

Given the significant health hazards associated with lead compounds, any research involving

dibasic lead phosphite should be conducted in a well-ventilated area with appropriate

personal protective equipment, including gloves and respiratory protection.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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